molecular formula C27H23FN4O3S2 B2879199 2-((6-(4-fluorobenzyl)-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-phenethylacetamide CAS No. 895098-62-1

2-((6-(4-fluorobenzyl)-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-phenethylacetamide

Cat. No. B2879199
CAS RN: 895098-62-1
M. Wt: 534.62
InChI Key: ICBDWQRNXVTFFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and rings, including a benzyl group, a pyrimidine ring, a thiazine ring, and an acetamide group. These types of compounds are often found in pharmaceuticals and could have various biological activities .

Scientific Research Applications

Cancer Research: CDK2 Inhibition

Cyclin-dependent kinase 2 (CDK2): is a crucial protein involved in the regulation of the cell cycle. Inhibiting CDK2 activity is a promising strategy for cancer therapy, as it can halt the proliferation of tumor cells. Compounds with a pyrimido[4,5-d]pyrimidine scaffold, similar to the one in the compound of interest, have shown significant inhibitory activity against CDK2, making them potential candidates for anti-cancer drugs .

Antitumor Activity: Reumycin Analogues

The pyrimido[4,5-e][1,2,4]triazine nucleus, found in the compound’s structure, is related to a group of natural antibiotics with antitumor properties, such as reumycin. These compounds are used in medicine for their antitumor action, suggesting that the compound may also possess similar biological activities .

Cytotoxicity Against Cancer Cell Lines

Studies have indicated that compounds with structural features similar to the compound exhibit superior cytotoxic activities against various cancer cell lines, including MCF-7 (breast cancer) and HCT-116 (colon cancer), with IC50 values in the nanomolar range. This suggests its potential use in targeted cancer therapies .

Anticancer Evaluation: Lung Carcinoma

Compounds with a similar structure have been evaluated for their anticancer properties against human lung carcinoma (A549) cell line, showing high levels of activity. This indicates that the compound could be researched further for its efficacy against lung cancer .

Biological Significance in Medical and Pharmaceutical Fields

The compound’s structural class has been applied extensively in medical and pharmaceutical research due to its significant biological characteristics. It could be a valuable addition to the development of new therapeutic agents .

Malaria Treatment: PfDHODH Inhibition

The compound’s structure is related to inhibitors that target the enzyme PfDHODH, which is essential for the malaria parasite Plasmodium falciparum. Specific inhibitors like DSM265 show remarkable activity against the blood and liver stages of P. falciparum, suggesting that the compound could be explored for its potential in treating malaria .

properties

IUPAC Name

2-[6-[(4-fluorophenyl)methyl]-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl]sulfanyl-N-(2-phenylethyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H23FN4O3S2/c28-21-12-10-20(11-13-21)17-32-23-9-5-4-8-22(23)26-24(37(32,34)35)16-30-27(31-26)36-18-25(33)29-15-14-19-6-2-1-3-7-19/h1-13,16H,14-15,17-18H2,(H,29,33)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ICBDWQRNXVTFFH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CCNC(=O)CSC2=NC=C3C(=N2)C4=CC=CC=C4N(S3(=O)=O)CC5=CC=C(C=C5)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H23FN4O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

534.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-((6-(4-fluorobenzyl)-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-phenethylacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.